Cas no 1345412-52-3 (9-Methyl-2-phenyl-2,3-dihydroimidazo[1,2-a]benzimidazole)

• Product Name: 9-Methyl-2-phenyl-2,3-dihydroimidazo[1,2-a]benzimidazole
• CAS No: 1345412-52-3
• MF: C₁₆H₁₅N₃
• MW: 249.310403108597
• CID: 5060887
• Update Time: 2025-06-13

9-Methyl-2-phenyl-2,3-dihydroimidazo[1,2-a]benzimidazole Chemical and Physical Properties

Names and Identifiers

• SY278714
• 9-methyl-2-phenyl-2,3-dihydroimidazo[1,2-a]benzimidazole
• (R)-9-Methyl-2-phenyl-3,9-dihydro-2H-benzo[d]imidazo[1,2-a]imidazole
• 9-Methyl-2-phenyl-2,3-dihydroimidazo[1,2-a]benzimidazole

• Inchi： 1S/C16H15N3/c1-18-14-9-5-6-10-15(14)19-11-13(17-16(18)19)12-7-3-2-4-8-12/h2-10,13H,11H2,1H3
• InChI Key： GFJALPZEFSLYJO-UHFFFAOYSA-N
• SMILES： N12C3C=CC=CC=3N(C)C1=NC(C1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 249.126597491 g/mol
• Monoisotopic Mass: 249.126597491 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 18.8
• Molecular Weight: 249.31

Additional information on 9-Methyl-2-phenyl-2,3-dihydroimidazo[1,2-a]benzimidazole

Introduction to 9-Methyl-2-phenyl-2,3-dihydroimidazo[1,2-a]benzimidazole (CAS No. 1345412-52-3) and Its Emerging Applications in Chemical Biology

9-Methyl-2-phenyl-2,3-dihydroimidazo[1,2-a]benzimidazole, identified by the chemical formula CAS No. 1345412-52-3, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the imidazo[1,2-a]benzimidazole class, a scaffold that has been extensively studied for its pharmacological relevance. The presence of both imidazole and benzimidazole rings in its structure imparts distinct electronic and steric characteristics, making it a versatile candidate for drug discovery and molecular research.

The 9-Methyl-2-phenyl-2,3-dihydroimidazo[1,2-a]benzimidazole scaffold has been explored in various therapeutic contexts, particularly in the development of small-molecule inhibitors targeting key biological pathways. Recent studies have highlighted its potential in modulating enzyme activities and interacting with protein receptors, which are critical for numerous disease mechanisms. The methyl and phenyl substituents on the imidazo[1,2-a]benzimidazole core contribute to its binding affinity and selectivity, enabling precise targeting of biological targets.

In the realm of medicinal chemistry, the synthesis and functionalization of 9-Methyl-2-phenyl-2,3-dihydroimidazo[1,2-a]benzimidazole have been optimized to enhance its pharmacokinetic properties. Advances in synthetic methodologies have allowed researchers to introduce diverse substituents while maintaining the core structural integrity of the compound. This flexibility has led to the discovery of novel derivatives with improved solubility, bioavailability, and metabolic stability.

One of the most compelling aspects of 9-Methyl-2-phenyl-2,3-dihydroimidazo[1,2-a]benzimidazole is its role in preclinical studies investigating novel therapeutic strategies. Researchers have leveraged its structural features to develop compounds that exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases. These enzymes are often dysregulated in diseases like cancer, inflammation, and neurodegeneration, making them prime targets for therapeutic intervention. The compound’s ability to modulate these enzymatic pathways has opened new avenues for developing targeted therapies.

The chemical biology community has also explored the use of 9-Methyl-2-phenyl-2,3-dihydroimidazo[1,2-a]benzimidazole as a tool for understanding complex biological networks. Its interaction with proteins and nucleic acids has been studied using spectroscopic techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided insights into the compound’s binding mechanisms and have helped elucidate its role in cellular processes. Additionally, computational modeling has been employed to predict how modifications to the 9-Methyl-2-phenyl-2,3-dihydroimidazo[1,2-a]benzimidazole scaffold can enhance its biological activity.

Recent breakthroughs in drug discovery have demonstrated the utility of 9-Methyl-2-phenyl-2,3-dihydroimidazo[1,2-a]benzimidazole in developing next-generation therapeutics. By integrating structure-based drug design principles with high-throughput screening techniques, researchers have identified lead compounds that show promising activity against disease-causing targets. The compound’s unique chemical profile has made it a valuable building block for generating libraries of derivatives with enhanced pharmacological properties.

The future prospects of 9-Methyl-2-phenyl-2,3-dihydroimidazo[1,2-a]benzimidazole are vast and multifaceted. Ongoing research is focused on expanding its applications in areas such as immunotherapy and anti-viral treatments. The compound’s ability to modulate immune responses and interfere with viral replication pathways makes it a promising candidate for developing novel therapeutic strategies against infectious diseases and autoimmune disorders.

In conclusion,9-Methyl-2-phenyl-2,3-dihydroimidazo[1,2-a]benzimidazole (CAS No. 1345412-52-3) represents a significant advancement in chemical biology and drug discovery. Its unique structural features and biological activities have positioned it as a key compound for developing innovative therapeutic solutions. As research continues to uncover new applications for this molecule,9-Methyl-2-phenyl-2,3-dihydroimidazo[1,2-a]benzimidazole is poised to play a pivotal role in shaping the future of medicine.